Cas no 67674-48-0 (Hexafluoroisopropyl Tosylate)
Hexafluoroisopropyl Tosylate structure
Product Name:Hexafluoroisopropyl Tosylate
CAS No:67674-48-0
MF:C10H8F6O3S
MW:322.224143028259
MDL:MFCD00039262
CID:90383
PubChem ID:98916
Update Time:2025-04-18
Hexafluoroisopropyl Tosylate Chemical and Physical Properties
Names and Identifiers
-
- hexafluoroisopropyl tosylate
- 1,1,1,3,3,3-Hexafluoroisopropyl p-toluenesulphonate
- p-Toluenesulphonic acid 1,1,1,3,3,3-hexafluoroisopropyl ester
- 1,1,1,3,3,3-Hexafluoroisopropyl p-Toluenesulfonate
- 1,1,1,3,3,3-hexafluoropropan-2-yl 4-methylbenzenesulfonate
- 1,1,1,3,3,3-Hexafluoroisopropyl Tosylate
- p-Toluenesulfonic Acid 1,1,1,3,3,3-Hexafluoroisopropyl Ester
- 1,1,1,3,3,3-Hexafluoropropan-2-yl p-toluenesulfonate
- NSC 179424
- 2-Propanol, 1,1,1,3,3,3-hexafluoro-, 4-methylbenzenesulfonate
- QGSVBFAODCJVIZ-UHFFFAOYSA-N
- 2-Propanol, 1,1,1,3,3,3-hexafluoro-, 2-(4-methylbenzenesulfonate)
- 1,1,1,3,3,3-hexafluoroisopropyl 4-toluenesulphonate
- NSC179424
- 2-Propanol,1,1,1,3,3,3-hexafluoro-,2-(4-methylbenzenesulfonate)
- EINECS 266-887-3
- H1281
- 2-Propanol,1,1,3,3,3-hexafluoro-, 4-methylbenzenesulfonate
- 2,2,2-Trifluoro-1-(trifluoromethyl)ethyl 4-methylbenzenesulfonate #
- 67674-48-0
- 2,2,2-Trifluoro-1-(trifluoromethyl)ethyl toluene-p-sulphonate
- MFCD00039262
- EN300-12579881
- SCHEMBL4125553
- DTXSID70886858
- BS-48191
- CS-0319585
- AKOS003788890
- Toluene-4-sulfonic acid 2,2,2-trifluoro-1-trifluoromethyl-ethyl ester
- SY049931
- FT-0605916
- AMY6869
- 1,1,1,3,3,3-hexafluoropropan-2-yl 4-methylbenzene-1-sulfonate
- NS00055939
- NSC-179424
- hexafluoroisopropyl 4-toluenesulfonate
- D91024
- DB-055054
- Hexafluoroisopropyl Tosylate
-
- MDL: MFCD00039262
- Inchi: 1S/C10H8F6O3S/c1-6-2-4-7(5-3-6)20(17,18)19-8(9(11,12)13)10(14,15)16/h2-5,8H,1H3
- InChI Key: QGSVBFAODCJVIZ-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OC(C(F)(F)F)C(F)(F)F
- BRN: 4530866
Computed Properties
- Exact Mass: 322.01000
- Monoisotopic Mass: 322.009834
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 400
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.8
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.9
Experimental Properties
- Color/Form: White or light brown powder
- Density: 1.464±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 43.0 to 47.0 deg-C
- Boiling Point: 134°C/22.5mmHg(lit.)
- Flash Point: 145.5 ºC
- Refractive Index: 1.427
- Solubility: Almost insoluble (0.028 g/l) (25 º C),
- PSA: 51.75000
- LogP: 4.27430
- Solubility: Not determined
Hexafluoroisopropyl Tosylate Security Information
-
Symbol:
- Prompt:warning
- Hazard Statement: H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazard Category Code: 36/37/38
- Safety Instruction: S26-S36
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- TSCA:T
- Safety Term:S26;S36
- Risk Phrases:R36/37/38
Hexafluoroisopropyl Tosylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 001511-25g |
Hexafluoroisopropyl tosylate |
67674-48-0 | 97% | 25g |
£29.00 | 2022-02-28 | |
| Fluorochem | 001511-100g |
Hexafluoroisopropyl tosylate |
67674-48-0 | 97% | 100g |
£85.00 | 2022-02-28 | |
| Apollo Scientific | PC4760-5g |
1,1,1,3,3,3-Hexafluoroisopropyl 4-toluenesulphonate |
67674-48-0 | 97% | 5g |
£17.00 | 2025-03-21 | |
| Apollo Scientific | PC4760-25g |
1,1,1,3,3,3-Hexafluoroisopropyl 4-toluenesulphonate |
67674-48-0 | 97% | 25g |
£102.00 | 2025-02-21 | |
| TRC | H010255-5g |
Hexafluoroisopropyl Tosylate |
67674-48-0 | 5g |
$ 125.00 | 2022-06-04 | ||
| TRC | H010255-10g |
Hexafluoroisopropyl Tosylate |
67674-48-0 | 10g |
$ 210.00 | 2022-06-04 | ||
| TRC | H010255-25g |
Hexafluoroisopropyl Tosylate |
67674-48-0 | 25g |
$ 410.00 | 2022-06-04 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H862845-5g |
1,1,1,3,3,3-Hexafluoroisopropyl p-Toluenesulfonate |
67674-48-0 | ≥98%(GC) | 5g |
¥180.00 | 2022-01-10 | |
| Fluorochem | 001511-5g |
Hexafluoroisopropyl tosylate |
67674-48-0 | 97% | 5g |
£10.00 | 2022-02-28 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | H1281-25G |
1,1,1,3,3,3-Hexafluoroisopropyl p-Toluenesulfonate |
67674-48-0 | >98.0%(GC) | 25g |
¥775.00 | 2024-04-16 |
Hexafluoroisopropyl Tosylate Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
67674-48-0 (Hexafluoroisopropyl Tosylate) Related Products
- 433-06-7(2,2,2-Trifluoroethyl Tosylate)
- 61468-26-6(2-Propanol, 1,1,1,3,3,3-hexafluoro-2-(trifluoromethyl)-, 2-(4-methylbenzenesulfonate))
- 70628-05-6(2-Propanol, 1-fluoro-, 4-methylbenzenesulfonate)
- 176640-87-2((S)-4,4,4-Trifluoro-3-hydroxybutyl 4-methylbenzenesulfonate)
- 135859-37-9(1,3-Butanediol,4,4,4-trifluoro-, 1-(4-methylbenzenesulfonate), (3R)-)
- 113557-78-1(1,3-difluoropropan-2-yl 4-methylbenzene-1-sulfonate)
- 135206-84-7(2,2-Difluoroethyl P-Toluenesulfonate)
- 565-42-4(1H,1H-Pentafluoropropyl p-Toluenesulfonate)
- 13652-13-6(Benzenemethanol, a-(trifluoromethyl)-,1-(4-methylbenzenesulfonate))
- 23730-27-0((1,1,1-trifluoro-2-methylpropan-2-yl) 4-methylbenzenesulfinate)
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